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Compound of Interest

Compound Name:
4-Ethylethcathinone

(hydrochloride)

Cat. No.: B1158698

Get Quote

Executive Summary
4-Ethylethcathinone (4-EEC) is a ring-substituted synthetic cathinone, structurally characterized

as the N-ethyl homolog of 4-Ethylmethcathinone (4-EMC) and a structural isomer of 4-

Methylethcathinone (4-MEC). In forensic toxicology, the differentiation of 4-EEC from its

isomers is critical due to distinct legal statuses and pharmacological profiles.

This guide details a high-fidelity synthesis pathway designed to yield >99.5% pure 4-EEC

hydrochloride, suitable for use as a primary analytical reference standard. Unlike recreational

"batch" chemistry, this protocol prioritizes impurity removal, crystal lattice stability, and definitive

spectral characterization.

Chemical Identity[1][2][3][4][5][6][7][8]
IUPAC Name: 2-(ethylamino)-1-(4-ethylphenyl)propan-1-one[1]

CAS (HCl): 2446466-62-0[2]

Molecular Formula: C₁₃H₁₉NO · HCl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1158698#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylethcathinone
https://www.caymanchem.com/product/11197/4-ethylethcathinone-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 241.76 g/mol (HCl salt)

Retrosynthetic Analysis & Pathway Logic
To ensure the highest purity, we utilize the classic alpha-bromination followed by nucleophilic

substitution route. This pathway is preferred over Friedel-Crafts acylation of N-

ethylamphetamine due to the commercial availability of high-purity ketone precursors and

cleaner impurity profiles.
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Figure 1: Linear synthesis pathway for 4-EEC HCl involving bromination, amination, and salt

crystallization.[3][4][5][6]

Experimental Protocol
Phase 1: Precursor Halogenation
Objective: Selective alpha-bromination of 4-ethylpropiophenone. Critical Control Point:

Temperature control is vital to prevent di-bromination or bromination of the ethyl ring

substituent.

Setup: Equip a 500 mL three-necked round-bottom flask with a pressure-equalizing addition

funnel, a reflux condenser (vented to an acid scrubber), and a magnetic stir bar.

Solvation: Dissolve 0.1 mol (16.2 g) of 4-ethylpropiophenone in 80 mL of Glacial Acetic Acid

(GAA).
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Catalysis: Add 2 drops of 48% HBr to catalyze the enolization.

Bromination:

Prepare a solution of 0.1 mol (16.0 g) Bromine (Br₂) in 20 mL GAA.

Add the bromine solution dropwise over 45 minutes.

Visual Cue: Maintain a rate where the red bromine color dissipates before the next drop

hits the solution.[7]

Quench: Once addition is complete and the solution is pale yellow, pour the mixture into 300

mL of ice-cold water.

Extraction: Extract the oily product with Dichloromethane (DCM) (3 x 50 mL). Wash the

organic layer with saturated NaHCO₃ solution until neutral, then with brine.

Isolation: Dry over anhydrous MgSO₄ and evaporate solvent in vacuo to yield 2-bromo-1-(4-

ethylphenyl)propan-1-one as a lachrymatory yellow oil.

Yield Target: ~90-95%[6][8][9]

QC Check: TLC (Hexane/EtOAc 9:1) to confirm mono-brominated product.

Phase 2: Amination (Nucleophilic Substitution)
Objective: Substitution of the bromine atom with an ethylamine group. Critical Control Point:

Excess amine is required to scavenge HBr byproducts and prevent the formation of the

pyrazine dimer (a common impurity in cathinone synthesis).

Reagent Prep: Prepare a solution of Ethylamine (70% aq. or 2.0M in THF) in excess (4 molar

equivalents relative to the bromo-ketone).

Reaction:

Dissolve the bromo-intermediate from Phase 1 in 50 mL of THF.

Cool the amine solution to 0°C in an ice bath.
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Add the bromo-ketone solution dropwise to the amine solution with vigorous stirring.

Incubation: Allow the mixture to warm to room temperature and stir for 16 hours.

Workup: Evaporate the THF/excess amine under reduced pressure.

Acid/Base Extraction (Purification Step):

Dissolve residue in 100 mL 1M HCl (converts 4-EEC to water-soluble salt;

neutrals/impurities stay in organic).

Wash the aqueous layer with DCM (2 x 30 mL) to remove unreacted ketone or dimers.

Discard organic wash.

Basify the aqueous layer to pH 12 using 20% NaOH. The solution will turn cloudy as the

free base oils out.

Extract the free base into DCM (3 x 40 mL).

Dry combined organics over Na₂SO₄ and evaporate to yield the 4-EEC free base oil.

Phase 3: Salt Formation & Recrystallization
Objective: Stabilization of the molecule as a hydrochloride salt and removal of final trace

impurities.

Salt Precipitation: Dissolve the free base oil in a minimum amount of dry Acetone. Add 2M

HCl in Isopropanol (or diethyl ether) dropwise with stirring until pH 3 is reached.

Crystallization: A white precipitate should form immediately. Cool at -20°C for 4 hours to

maximize yield. Filter the solids.

Recrystallization (The Reference Standard Step):

Dissolve the crude salt in boiling Isopropanol (IPA).

Add warm Acetone until slight turbidity is observed.

Allow to cool slowly to room temperature, then refrigerate.
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Filter the bright white crystals and dry under high vacuum (0.1 mmHg) at 40°C for 24

hours.

Analytical Validation (QC)
A reference standard must be characterized by at least two orthogonal methods.

Data Summary Table
Parameter

Specification for 4-EEC
HCl

Method

Appearance White crystalline powder Visual

Melting Point 196 – 203 °C Capillary (SWGDRUG Data)

UV Max 262.8 nm UV-Vis

Mass Spec (EI)
Base Peak: m/z 72; Molecular

Ion: m/z 205
GC-MS

Purity > 99.5% HPLC-DAD / qNMR

1H-NMR Characterization (D₂O, 400 MHz)
The following shifts are diagnostic for 4-EEC and distinguish it from 4-MEC:

δ 1.15 (t, 3H): Methyl of the N-ethyl group.

δ 1.18 (t, 3H): Methyl of the ring-ethyl group (Distinct from 4-MEC which has a singlet

methyl).

δ 1.52 (d, 3H): Alpha-methyl group.

δ 2.65 (q, 2H): Methylene of the ring-ethyl group.

δ 3.05 (q, 2H): Methylene of the N-ethyl group.

δ 5.05 (q, 1H): Alpha-methine proton.

δ 7.35 - 7.85 (m, 4H): Aromatic protons (Para-substitution pattern).
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Validation Workflow
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Figure 2: Purification and analytical validation workflow for certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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